Cas no 898457-57-3 (WZRAXBOMCDWWIJ-UHFFFAOYSA-N)

• Product Name: WZRAXBOMCDWWIJ-UHFFFAOYSA-N
• CAS No: 898457-57-3
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5493052
• Update Time: 2025-07-19

WZRAXBOMCDWWIJ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• WZRAXBOMCDWWIJ-UHFFFAOYSA-N

• Inchi： 1S/C13H13N3O3/c1-3-6-14-11(17)9-12(18)15-10-8(2)5-4-7-16(10)13(9)19/h3-5,7,19H,1,6H2,2H3,(H,14,17)
• InChI Key： VSJIUQZECWQCCC-UHFFFAOYSA-N
• SMILES： C12C(C)=CC=CN1C(O)=C(C(NCC=C)=O)C(=O)N=2

Additional information on WZRAXBOMCDWWIJ-UHFFFAOYSA-N

Compound CAS No. 898457-57-3: A Comprehensive Overview

The compound with CAS No. 898457-57-3, also identified as WZRAXBOMCDWWIJ-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and its potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its exceptional performance in specific chemical reactions, making it a promising candidate for innovative solutions in these industries.

WZRAXBOMCDWWIJ-UHFFFAOYSA-N is characterized by its complex molecular architecture, which includes a combination of functional groups that contribute to its reactivity and stability. Researchers have employed advanced spectroscopic techniques to elucidate its structure, revealing a highly symmetrical arrangement of atoms that enhances its thermal and chemical resistance. This structural integrity makes it an ideal candidate for use in high-performance materials, such as advanced polymers and composites.

One of the most groundbreaking findings related to CAS No. 898457-57-3 is its ability to act as a catalyst in certain organic reactions. Recent experiments have demonstrated that it can significantly accelerate the formation of carbon-carbon bonds, a process that is critical in the synthesis of complex organic molecules. This discovery has opened new avenues for drug development, where the efficient construction of intricate molecular frameworks is essential.

In addition to its catalytic properties, WZRAXBOMCDWWIJ-UHFFFAOYSA-N has shown remarkable biocompatibility, making it a potential candidate for biomedical applications. Preliminary studies suggest that it can be used as a scaffold for tissue engineering, providing a stable platform for cell growth and differentiation. Its non-toxic nature and ability to integrate with biological systems make it a valuable asset in the field of regenerative medicine.

The synthesis of CAS No. 898457-57-3 involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway by incorporating novel reagents and reaction techniques, resulting in higher yields and improved purity. This advancement not only enhances the scalability of production but also reduces costs, making it more accessible for industrial applications.

Recent advancements in computational chemistry have further deepened our understanding of WZRAXBOMCDWWIJ-UHFFFAOYSA-N's properties. By employing quantum mechanical models, scientists have been able to predict its electronic behavior under various conditions, providing insights into its potential uses in electronic materials and sensors. These simulations have also guided the design of new derivatives with enhanced functionality.

Despite its numerous advantages, the widespread adoption of CAS No. 898457-57-3 faces certain challenges. One major concern is its limited availability due to the complexity of its synthesis process. However, ongoing research aims to address this issue by developing more efficient synthetic routes and exploring alternative precursor materials.

In conclusion, WZRAXBOMCDWWIJ-UHFFFAOYSA-N (CAS No. 898457-57-3) represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique properties, combined with recent scientific breakthroughs, position it as a key player in advancing modern technology and medicine. As research continues to uncover new applications and improvements in synthesis methods, this compound is poised to make significant contributions to various industries in the coming years.